Cas no 13925-53-6 (3-Phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol)

• Product Name: 3-Phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol
• CAS No: 13925-53-6
• MF: C₁₀H₇N₅S
• MW: 229.261079072952
• MDL: MFCD16653055
• CID: 2773806
• PubChem ID: 135629234
• Update Time: 2025-05-20

3-Phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol
• F2147-0330
• AKOS005208003
• 3-phenyl-4H-triazolo[4,5-d]pyrimidine-7-thione
• AKOS005716380
• DTXSID30640630
• EN300-236845
• 3-Phenyl-2,3-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thione
• CS-0270138
• 3-Phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7(6H)-thione
• 13925-53-6
• STL119896
• 3-phenyl-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thione

• MDL： MFCD16653055
• Inchi： 1S/C10H7N5S/c16-10-8-9(11-6-12-10)15(14-13-8)7-4-2-1-3-5-7/h1-6H,(H,11,12,16)
• InChI Key： KRFNVVUNRUOGKD-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C1C=CC=CC=1)N=N2

Computed Properties

• Exact Mass: 229.04221642Da
• Monoisotopic Mass: 229.04221642Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.2Ų

Additional information on 3-Phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol

3-Phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol

The compound 3-Phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol (CAS No. 13925-53-6) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their versatile applications in drug design and advanced materials. The molecule's structure is characterized by a fused triazole and pyrimidine ring system, with a phenyl group attached at the 3-position and a thiol (-SH) group at the 7-position. These structural features make it a unique candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The triazolo[4,5-d]pyrimidine core of this molecule has been shown to exhibit promising antitumor activity, particularly in targeting specific enzymes involved in cancer progression. For instance, researchers have demonstrated that this compound can inhibit the activity of certain kinases, which are critical for cell proliferation and survival. This makes it a potential candidate for developing targeted therapies against various malignancies.

In addition to its pharmacological applications, 3-Phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol has also been explored for its role in nanotechnology. The thiol group present in the molecule enables it to act as a ligand for metal nanoparticles, facilitating their synthesis and stabilization. This property has led to its use in creating biocompatible nanoparticles for drug delivery systems. Recent advancements in this area have shown that these nanoparticles can enhance the bioavailability of therapeutic agents while minimizing side effects.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the triazole ring through cyclization reactions and the subsequent attachment of the phenyl and thiol groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

One of the most exciting developments involving this compound is its application in antiviral research. Studies have shown that 3-Phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol can inhibit viral replication by targeting specific viral proteins. This discovery has opened new avenues for developing antiviral drugs against emerging pathogens such as coronaviruses and influenza viruses. Furthermore, its ability to modulate host immune responses suggests that it could be used as an adjunct therapy to enhance the body's defense mechanisms against infections.

The CAS No. 13925-53-6 designation underscores the importance of standardizing chemical identifiers for global research collaboration. By assigning a unique CAS registry number to this compound, scientists can easily reference it in literature and databases, ensuring consistency and accuracy in research findings.

In conclusion, 3-Phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol (CAS No. 13925-53-6) is a versatile compound with wide-ranging applications in pharmacology and materials science. Its unique structure and functional groups make it an invaluable tool for advancing drug discovery and nanotechnology. As research continues to uncover new properties and applications of this compound, its role in shaping future innovations is likely to grow significantly.